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Compound of Interest

Compound Name: Sophoradiol

Cat. No.: B1243656 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The absence of a specific Safety Data Sheet (SDS) for Sophoradiol necessitates its handling

as a chemical with unknown hazards. This guide provides a comprehensive operational and

disposal plan to ensure the safety of laboratory personnel and adherence to environmental

regulations. The following procedures are rooted in established best practices for managing

chemicals of unknown toxicity and environmental impact.

Immediate Safety and Operational Plan
Given the lack of specific hazard data for Sophoradiol, a precautionary approach is

mandatory. All handling and disposal operations must be performed under the assumption that

the compound is potentially hazardous.

Key Operational Steps:

Presumptive Hazard Assessment: Treat Sophoradiol as a hazardous substance. All

manipulations should be conducted in a designated controlled area, such as a chemical

fume hood, to minimize exposure.

Personal Protective Equipment (PPE): Standard laboratory PPE is required at all times. This

includes, but is not limited to:

Safety goggles or a face shield.
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Chemically resistant gloves (e.g., nitrile).

A laboratory coat.

Spill Management: In the event of a spill, isolate the area to prevent the material's spread.

Use an inert absorbent material for cleanup and place the waste in a sealed, labeled

container for disposal. Avoid using combustible materials like paper towels to clean up spills

of unknown substances.

Waste Segregation: Sophoradiol waste must be segregated from other laboratory waste

streams to prevent unintended chemical reactions.[1][2]

Chemical and Physical Properties of Sophoradiol
While a comprehensive hazard profile is unavailable, the following chemical information from

public databases can aid in a preliminary risk assessment.

Property Value Source

Chemical Formula C₃₀H₅₀O₂ [3]

Molecular Weight 442.7 g/mol [3]

CAS Number 6822-47-5 [3][4]

Description

A pentacyclic triterpenoid,

which is a type of secondary

alcohol.

[3]

Synonyms
olean-12-ene-3beta,22beta-

diol
[3]

Experimental Protocol for Sophoradiol Disposal
The proper disposal of Sophoradiol must be managed through your institution's Environmental

Health and Safety (EHS) department or a licensed waste disposal service.[1] The following

protocol outlines the steps for its collection and preparation for disposal.

1. Waste Container Selection:
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Use a chemically compatible container for collecting Sophoradiol waste. A high-density

polyethylene (HDPE) container is a suitable choice for solid chemical waste.

Ensure the container is in good condition and has a secure-fitting lid.[5]

2. Waste Accumulation:

Collect all Sophoradiol-contaminated materials, including unused compounds,

contaminated labware (e.g., pipette tips, vials), and spill cleanup debris, in the designated

waste container.

Do not mix Sophoradiol waste with other chemical waste streams.[6]

3. Labeling:

As soon as the first piece of waste is added, label the container clearly as "Hazardous

Waste."[7]

The label must include:

The full chemical name: "Sophoradiol"

The CAS Number: "6822-47-5"

The words "Hazardous Waste"

An accumulation start date (the date the first waste is added).

The name of the principal investigator and the laboratory location.

A statement indicating that the hazards are not fully known.[8]

4. Storage:

Store the sealed waste container in a designated, secure hazardous waste accumulation

area within the laboratory.[9]

This area should be away from general laboratory traffic and incompatible materials.
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Keep the container closed at all times, except when adding waste.[5]

5. Disposal:

Once the container is full or if it has been in accumulation for a period approaching your

institution's limit (e.g., 90 days), contact your EHS department to schedule a pickup for the

hazardous waste.[5]

Provide the EHS department with all available information about the waste, including the

chemical name and the fact that its hazards are not fully characterized.

Sophoradiol Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Sophoradiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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